1-(4-methoxybenzyl)-3-propyl-1H-pyrazol-5(4H)-one
Cat. No. B8775375
M. Wt: 246.30 g/mol
InChI Key: UZPGUOQHKPIQRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06034099
Procedure details
From the reaction of 4-methoxybenzylhydrazine and ethylbutyrylacetate, 2,4-dihydro-2-(4-methoxybenzyl)-5-propyl-3H-pyrazol-3-one is obtained. Subsequent reaction with 2-ethylaniline yields 4-(2-ethylanilinomethylene)-2,4-dihydro-2-(4-methoxybenzyl)-5-propyl-3H-pyrazol-3-one, oil
Name
ethylbutyrylacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:11]=[CH:10][C:6]([CH2:7][NH:8][NH2:9])=[CH:5][CH:4]=1.[CH2:12]([CH2:14][CH2:15][CH2:16][C:17](CC([O-])=O)=[O:18])[CH3:13]>>[CH3:1][O:2][C:3]1[CH:11]=[CH:10][C:6]([CH2:7][N:8]2[C:17](=[O:18])[CH2:16][C:15]([CH2:14][CH2:12][CH3:13])=[N:9]2)=[CH:5][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=CC=C(CNN)C=C1
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Name
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ethylbutyrylacetate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)CCCC(=O)CC(=O)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=CC=C(CN2N=C(CC2=O)CCC)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
